3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-methyl-4-oxo-6-propyl-4H-chromen-7-yl dimethylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of chromen-7-yl dimethylcarbamate, which is a class of compounds known as coumarins. Coumarins are often used in the pharmaceutical industry due to their wide range of biological activities .
Molecular Structure Analysis
The compound contains a chromen-7-yl ring, a dimethylcarbamate group, and a 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group . The exact geometry would need to be determined through techniques such as X-ray crystallography .
Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. Techniques such as NMR and mass spectrometry could be used to determine these properties .
Scientific Research Applications
Crystallography
Application
The compound has been used in the field of crystallography to study its crystal structure .
Method of Application
The crystal structure was elucidated using single crystal X-ray crystallography .
Results
The crystal structure of the compound was successfully determined .
Immunomodulation
Application
The compound has potential applications as an immunomodulator .
Method of Application
While the exact methods of application are not specified, typically such compounds are tested in vitro using cell-based assays, and in vivo using suitable animal models .
Results
The results of these studies are not specified in the source .
Inhibition and Docking Studies
Application
The compound has been used in inhibition and docking studies on IKKβ .
Method of Application
The compound was synthesized and its structure was elucidated by 2D-NMR spectra, mass spectrum and single crystal X-ray crystallography .
Results
The compound showed potential as an inhibitor in the studies .
Urease Inhibitory Activity
Application
The compound has been used in studies related to its urease inhibitory activity .
Method of Application
The compound was synthesized and its structure was elucidated. Then, its urease inhibitory activity was tested .
Results
The compound showed potential as a urease inhibitor .
Fluorescence Spectral Studies
Application
The compound has been used in fluorescence spectral studies .
Method of Application
The compound was synthesized and its structure was elucidated. Then, its interaction with other compounds was studied using fluorescence spectroscopy .
Future Directions
properties
IUPAC Name |
[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-4-oxo-6-propylchromen-7-yl] N,N-dimethylcarbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO6/c1-5-6-15-11-17-20(13-19(15)31-24(27)25(3)4)30-14(2)22(23(17)26)16-7-8-18-21(12-16)29-10-9-28-18/h7-8,11-13H,5-6,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDCJGWREELOOGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C=C1OC(=O)N(C)C)OC(=C(C2=O)C3=CC4=C(C=C3)OCCO4)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-methyl-4-oxo-6-propyl-4H-chromen-7-yl dimethylcarbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.